N-(4-Methyl-pyridin-2-yl)-isonicotinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
PET Imaging Agents for Alzheimer's Disease : N-(4-Methyl-pyridin-2-yl)-isonicotinamide derivatives have been explored for use in PET imaging to study Alzheimer's disease. Specifically, carbon-11-labeled isonicotinamides show potential as imaging agents for the GSK-3 enzyme, which is relevant in Alzheimer's disease research (Gao, Wang, & Zheng, 2017).
Crystal Engineering and Pharmaceutical Co-crystals : This compound has been utilized in crystal engineering to create pharmaceutical co-crystals. The novel carboxamide-pyridine N-oxide synthon, which includes isonicotinamide N-oxide, has been used to assemble cocrystals in a triple helix architecture (Reddy, Babu, & Nangia, 2006).
Antimicrobial Activity : Certain derivatives of N-(4-Methyl-pyridin-2-yl)-isonicotinamide have shown significant antimicrobial activity against various microorganisms, such as gram-positive Staphylococcus aureus and gram-negative Escherichia coli (Mishra et al., 2010).
NMR Detectability Improvement : The introduction of deuterium labels into derivatives of N-(4-Methyl-pyridin-2-yl)-isonicotinamide significantly improves NMR detectability in conjunction with the signal amplification by reversible exchange process. This application is relevant in magnetic resonance chemistry (Norcott et al., 2018).
Radiolysis Behavior in Nuclear Chemistry : The compound and its derivatives have been evaluated for their selectivity and radiolysis behavior as extractants in nuclear chemistry, particularly for the extraction of various metal ions from nitric acid solutions (Mowafy, 2007).
properties
IUPAC Name |
N-(4-methylpyridin-2-yl)pyridine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11N3O/c1-9-2-7-14-11(8-9)15-12(16)10-3-5-13-6-4-10/h2-8H,1H3,(H,14,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BFZSHHJHKPGVJM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC=C1)NC(=O)C2=CC=NC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-Methyl-pyridin-2-yl)-isonicotinamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.